4-(3-Bromo-2-hydrazinylpyridin-4-yl)benzonitrile

• CAS RN: 917969-37-0
• Molecular Formula: C12H9BrN4
• Molecular Weight: 289.13 g/mol
• IUPAC Name: 4-(3-bromo-2-hydrazinylpyridin-4-yl)benzonitrile
• InChI: InChI=1S/C12H9BrN4/c13-11-10(5-6-16-12(11)17-15)9-3-1-8(7-14)2-4-9/h1-6H,15H2,(H,16,17)
• InChI Key: VVCOXLMAWOOFAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=C(C(=NC=C2)NN)Br

Description

4-(3-Bromo-2-hydrazinylpyridin-4-yl)benzonitrile is a useful research compound. Its molecular formula is C12H9BrN4 and its molecular weight is 289.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-(3-bromo-2-chloropyridin-4-yl)benzonitrile (0.59 g, 2.02 mmol) in dioxane (7 mL) at room temperature was added anhydrous hydrazine (1 mL). The resulting mixture was stirred at 80° C. for 2 h. Analysis by HPLC/MS indicated the reaction was not complete. Additional anhydrous hydrazine (1 mL) was added, and the reaction mixture was stirred at 90° C. for 5 h more. After cooling to room temperature, the reaction mixture was concentrated under reduced pressure. Water was added to the residue, and the resulting suspension was sonicated for 5 min. The resulting slurry was filtered, and the collected solid was washed with water (10 mL×2), then dried in a 45° C. vacuum oven for 16 h to afford 510 mg of the title compound as a beige solid. HPLC/MS: retention time=1.74 min, [M+H]+=289.